
Chloroethane-d5: A Comprehensive Technical
Guide to Stability and Storage

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Chloroethane-d5
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Cat. No.: B579816

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Deuterium in Chloroethane
Chloroethane-d5 (C₂D₅Cl), a deuterated isotopologue of chloroethane, serves as a valuable

tool in a multitude of scientific disciplines, including as a standard in environmental analysis

and as a tracer in metabolic studies. The substitution of hydrogen with deuterium, a stable,

non-radioactive isotope, imparts a greater mass and a stronger carbon-deuterium (C-D) bond

compared to the carbon-hydrogen (C-H) bond. This seemingly subtle alteration can significantly

influence the compound's physicochemical properties and metabolic fate, a phenomenon

known as the kinetic isotope effect.[1][2][3] Understanding the stability and appropriate storage

conditions of Chloroethane-d5 is paramount to ensuring its isotopic and chemical purity,

thereby guaranteeing the integrity and reproducibility of experimental results.

This guide provides an in-depth exploration of the stability of Chloroethane-d5, potential

degradation pathways, and scientifically grounded protocols for its optimal storage and

handling.
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I. Physicochemical Properties of Chloroethane-d5
A thorough understanding of the fundamental properties of Chloroethane-d5 is the bedrock of

its proper management. Below is a summary of its key physicochemical characteristics.

Property Value References

Chemical Formula C₂D₅Cl (or CD₃CD₂Cl) [4][5][6]

CAS Number 19199-91-8 [4][5][6]

Molecular Weight 69.55 g/mol [5][6]

Physical State
Gas at standard temperature

and pressure
[4]

Appearance Colorless gas or liquid [4][7]

Odor Ethereal, pungent [4][7]

Boiling Point 12.3 °C (54.1 °F) [4]

Melting Point -139 °C (-218 °F) [4]

Flash Point -50 °C (-58 °F) [4]

Auto-ignition Temperature 519 °C (966 °F) [4]

Isotopic Purity Typically ≥98 atom % D [6]

II. Chemical Stability and Degradation Pathways
Chloroethane-d5 is a stable compound when stored under the recommended conditions.[4][5]

[8] However, like its non-deuterated counterpart, it is susceptible to degradation under specific

environmental stresses. The primary factors influencing its stability are temperature, light,

moisture, and the presence of incompatible materials.

Inherent Stability
The C-D bond is inherently stronger and has a lower vibrational frequency than the C-H bond,

making it more resistant to chemical and enzymatic cleavage.[1][2] This increased stability is a

key advantage in many of its applications, particularly in metabolic studies where it can slow
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down metabolic processes.[3][9] Deuterated compounds, in general, are considered to have a

long shelf life and do not expire in the traditional sense, provided they are stored correctly to

prevent contamination.[10]

Potential Degradation Pathways
While specific kinetic studies on Chloroethane-d5 degradation are not readily available, its

degradation pathways can be inferred from the reactivity of chloroethane and general principles

of organic chemistry.

Thermal Decomposition: At elevated temperatures, particularly under fire conditions,

Chloroethane-d5 will decompose to produce hazardous byproducts, including carbon

oxides (CO, CO₂) and deuterium chloride (DCl) gas.[4] The unlabeled analogue,

chloroethane, is thermally stable up to 400 °C, above which it can split to yield ethylene and

hydrogen chloride.[7]

Hydrolysis: Chloroethane is known to hydrolyze in the presence of water and alkalis.[7]

Therefore, it is crucial to protect Chloroethane-d5 from moisture to prevent the formation of

deuterated ethanol (C₂D₅OD) and deuterium chloride. This reaction is generally slow under

neutral conditions but can be accelerated by basic or acidic environments.

Photodegradation: Similar to other halogenated alkanes, Chloroethane-d5 may be sensitive

to ultraviolet (UV) light.[11] Prolonged exposure to light can induce the formation of free

radicals, initiating a cascade of degradation reactions.

Reaction with Incompatible Materials: Chloroethane-d5 reacts violently with strong oxidizing

agents, alkali metals (sodium, potassium), calcium, magnesium, and powdered aluminum

and zinc.[4][7][12] Contact with these materials must be strictly avoided.

The following diagram illustrates the potential degradation pathways of Chloroethane-d5.
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Potential Degradation Pathways of Chloroethane-d5

Chloroethane-d5

High Temperature / Fire Moisture (D₂O/H₂O) / Alkalis UV Light Incompatible Materials
(e.g., Strong Oxidizers, Active Metals)

Decomposition Products
(Carbon Oxides, DCl)

Hydrolysis Products
(C₂D₅OD, DCl) Radical Formation & Subsequent Reactions Violent Reaction

Click to download full resolution via product page

Caption: Potential degradation pathways for Chloroethane-d5.

III. Recommended Storage and Handling Protocols
Adherence to stringent storage and handling protocols is critical for preserving the integrity of

Chloroethane-d5.

Storage Conditions

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b579816/docs?utm_src=pdf-body-img#chloroethane-d5-a-comprehensive-technical-guide-to-stability-and-storage
https://www.benchchem.com/product/b579816/docs?utm_src=pdf-body#chloroethane-d5-a-comprehensive-technical-guide-to-stability-and-storage
https://www.benchchem.com/product/b579816/docs?utm_src=pdf-body#chloroethane-d5-a-comprehensive-technical-guide-to-stability-and-storage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation Rationale References

Temperature
Store at room

temperature.

Supplier

recommendations

indicate stability at

ambient temperatures.

[4][5][6]

For long-term storage

or after opening,

consider refrigeration

(<4°C).

Refrigeration

minimizes

volatilization and

slows potential

degradation, a

common practice for

similar deuterated

solvents.

[11][13][14]

Atmosphere

Store under an inert

and dry atmosphere

(e.g., argon or dry

nitrogen).

Prevents

contamination from

atmospheric moisture

and oxygen.

[11][13]

Light

Protect from light by

storing in an amber

vial or in a dark

location.

Minimizes the risk of

photodegradation.
[6][11][13]

Container

Store in the original,

tightly sealed

container.

Containers are often

specially designed

(e.g., septum-sealed

vials, lecture bottles)

to maintain integrity.

[5][11]

Ventilation
Store in a well-

ventilated area.

As a flammable gas,

proper ventilation is a

crucial safety

measure.

[4][15]
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Ignition Sources

Keep away from heat,

sparks, open flames,

and other ignition

sources.

Chloroethane-d5 is

extremely flammable.
[4][15]

Handling Procedures
Given that Chloroethane-d5 is a gas at room temperature and is often supplied as a liquefied

compressed gas, specific handling procedures are necessary.

Protocol for Handling Chloroethane-d5:

Preparation:

Work in a well-ventilated fume hood or glove box.

Ensure all glassware (syringes, NMR tubes, reaction vessels) is thoroughly dried, for

instance, in an oven at 150 °C for several hours, and cooled in a desiccator before use.

[13][16]

Have appropriate personal protective equipment (PPE) available, including safety glasses,

flame-retardant lab coat, and cryogenic gloves if handling the liquid form.[4][15]

Dispensing from a Lecture Bottle:

It is recommended to use a vacuum line to transfer the product from the cylinder.[5]

Use a regulator appropriate for corrosive gases if DCl formation is a possibility.

Use non-sparking tools when making connections.[15]

Dispensing from a Septum-Sealed Vial:

Allow the vial to warm to room temperature before opening to prevent condensation of

atmospheric moisture.[11]
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Use a dry syringe pre-flushed with an inert gas (argon or dry nitrogen) to withdraw the

required amount of liquid.[13]

Maintain a positive pressure of inert gas in the vial during withdrawal to prevent air from

entering.

Post-Handling:

Immediately and securely reseal the container.

Dispose of any contaminated materials in accordance with institutional and local

regulations.[4]

The following workflow diagram illustrates the recommended handling procedure for

Chloroethane-d5.
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Recommended Handling Workflow for Chloroethane-d5
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Caption: Recommended handling workflow for Chloroethane-d5.
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IV. Quality Control and Purity Assessment
Regular assessment of the chemical and isotopic purity of Chloroethane-d5 is essential,

particularly for lots that have been stored for an extended period. Some suppliers recommend

re-analysis after three years.[5][8]

Analytical Techniques
Several analytical methods can be employed to verify the purity of Chloroethane-d5:

Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary technique for

assessing chemical purity. It can separate volatile impurities and provide mass spectral data

for their identification.[14][17]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to determine the

level of residual protonated species and thus confirm the isotopic enrichment. ¹³C NMR can

also provide structural information.

Karl Fischer Titration: This is the standard method for quantifying water content, a critical

parameter given the hygroscopic nature of many deuterated solvents and their susceptibility

to hydrolysis.[11][14]

V. Conclusion
Chloroethane-d5 is a chemically stable compound that is invaluable in various research and

development applications. Its stability is, however, contingent upon strict adherence to

appropriate storage and handling protocols. By controlling key environmental factors—

temperature, light, and moisture—and by preventing contact with incompatible substances,

researchers can ensure the long-term integrity of this important deuterated compound. The

implementation of the guidelines presented in this technical guide will serve to safeguard the

quality of Chloroethane-d5, thereby underpinning the validity and reliability of the scientific

endeavors in which it is employed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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